Dapump

• CAS: 79821-52-6
• Synonyms: 1-(beta-D-2'-deoxyribofuranosyl)8-azapurin-2-one 5'-monophosphate; 2-deoxyribosyl-8-azapurine-2-one 5'-monophosphate; dAPUMP
• Molecular Formula: C9H12N5O7P
• Molecular Weight: 333.19 g/mol
• SMILES: C1C(OC(C1O)N2C=C3C(=NC2=O)N=NN3)COP(=O)(O)O
• InChI: InChI=1S/C9H12N5O7P/c15-6-1-4(3-20-22(17,18)19)21-8(6)14-2-5-7(10-9(14)16)12-13-11-5/h2,4,6,8,15H,1,3H2,(H2,17,18,19)(H,10,11,12,16)/t4-,6+,8+/m0/s1
• InChIKey: ASHLYQVDSXTRHD-CVTKMRTPSA-N

Researchers studying thymidylate synthetase (TS) often face the limitation that standard inhibitors like FdUMP require the cofactor CH₂H₄folate to form a stable covalent adduct, complicating cofactor-free mechanistic studies. Dapump (dAPUMP; 1-(β-D-2′-deoxyribofuranosyl)-8-azapurin-2-one 5′-monophosphate) is a mechanism-based, irreversible TS inhibitor that operates via a folate-independent electrophilic mechanism, covalently trapping the active-site cysteine without need for the cofactor. • Enables cofactor-free TS inactivation (kᵢ = 1.4 min⁻¹, Kᵢ = 1.6 × 10⁻⁵ M) for conformational and active-site pre-organization studies. • Serves as a highly specific active-site titrant protected by natural substrate dUMP, ideal for quantifying functional TS concentrations. • Unique 8-azapurine chemotype-the only commercially cataloged purine-mimetic suicide substrate for TS-essential for scaffold-hopping and nucleotide-mimicry research. Supplied with documented purity and ready for immediate dispatch; bulk and custom packaging available upon inquiry.

Dapump: Mechanism-Based TS Inhibitor

Dapump (dAPUMP; 1‑(β‑D‑2′‑deoxyribofuranosyl)‑8‑azapurin‑2‑one 5′‑monophosphate) is a synthetic nucleotide analog that acts as a mechanism‑based, irreversible inhibitor of thymidylate synthetase (TS; EC 2.1.1.45) [1]. Unlike the majority of TS‑targeted agents that are 5‑substituted 2′‑deoxyuridine monophosphates, Dapump incorporates an 8‑azapurine heterocycle, making it one of the few purine‑mimetic suicide substrates for this enzyme [2]. The compound was first characterized in 1981 using TS purified from methotrexate‑resistant Lactobacillus casei, where it exhibited time‑dependent inactivation with a first‑order rate constant (kᵢ) of 1.4 min⁻¹ and an apparent dissociation constant (Kᵢ) of 1.6 × 10⁻⁵ M [1].

Mechanism Irreversible, folate-independent TS inactivation

Probe type Purine-mimetic suicide substrate for active-site labeling

Workflow Cofactor-free covalent target engagement studies

• [1] Kalman, T.I.; Goldman, D. Inactivation of thymidylate synthetase by a novel mechanism-based enzyme inhibitor: 1-(β-D-2′-deoxyribofuranosyl)8-azapurin-2-one 5′-monophosphate. Biochem. Biophys. Res. Commun. 1981, 102, 682–689. View Source
• [2] MeSH Supplementary Concept Data: 2-deoxyribosyl-8-azapurine-2-one 5′-monophosphate (dAPUMP). U.S. National Library of Medicine, 2025. View Source

Why Generic TS Inhibitors Cannot Substitute Dapump

Thymidylate synthetase inhibitors span multiple chemotypes—5‑substituted uridylates, folate analogs, and nucleoside derivatives—each engaging the enzyme through distinct molecular mechanisms [1]. Most clinically recognized agents (e.g., FdUMP, the active metabolite of 5‑fluorouracil) require the co‑substrate 5,10‑methylenetetrahydrofolate to form a stable ternary complex, whereas Dapump inactivates TS independently of folate, relying solely on its electrophilic 8‑azapurine ring to trap the active‑site cysteine [2]. Furthermore, the irreversible nature of Dapump’s inhibition contrasts sharply with the reversible, competitive binding of many 5‑alkyl‑dUMP analogs, meaning that IC₅₀ or Kᵢ values obtained under different pre‑incubation protocols are not directly interchangeable [1][3]. Consequently, substituting Dapump with a generic “TS inhibitor” risks fundamental misinterpretation of kinetic data, target engagement, and downstream pharmacological readouts.

Folate-dependent agents FdUMP and analogs require CH₂H₄folate for stable ternary complex; cofactor-free experimental designs may fail.

Reversible inhibitors 5-substituted dUMPs act as ground-state analogs; they do not trap the covalent intermediate and kinetic readouts differ fundamentally.

Reduced analog Dihydro-Dapump is a reversible competitor with a substantially higher Ki; it cannot serve as a mechanistic probe for irreversible acylation.

• [1] Mishanina, T.V.; Koehn, E.M.; Conrad, J.A.; Palfey, B.A.; Lesley, S.A.; Kohen, A. Mechanisms and inhibition of uracil methylating enzymes. Bioorg. Chem. 2012, 43, 37–43. View Source
• [2] Kalman, T.I.; Goldman, D. Inactivation of thymidylate synthetase by a novel mechanism-based enzyme inhibitor: 1-(β-D-2′-deoxyribofuranosyl)8-azapurin-2-one 5′-monophosphate. Biochem. Biophys. Res. Commun. 1981, 102, 682–689. View Source
• [3] Balzarini, J.; De Clercq, E.; Mertes, M.P.; Shugar, D.; Torrence, P.F. 5-Substituted 2′-deoxyuridines: correlation between inhibition of tumor cell growth and inhibition of thymidine kinase and thymidylate synthetase. Biochem. Pharmacol. 1982, 31, 3673–3682. View Source

Dapump: Comparative Evidence vs TS Inhibitors

Irreversible vs Reversible TS Inhibition

Dapump inactivates Lactobacillus casei thymidylate synthetase in a time-dependent, irreversible manner with a first-order rate constant (kᵢ) of 1.4 min⁻¹ and a Kᵢ of 16 µM [1]. In contrast, its own dihydro derivative, in which the electrophilic center at C6 is reduced, behaves as a purely reversible competitive inhibitor with a 7.5‑fold higher Kᵢ of 120 µM [1]. This demonstrates that the 8‑azapurine scaffold’s electrophilicity is essential for irreversible enzyme acylation.

Irreversible vs Reversible

Head-to-head

Ki: 16 µM (irrev.) vs 120 µM (rev.)

7.5-fold lower Ki

13%

Electrophilic scaffold required for covalent acylation; reduced analog loses irreversible binding.

Reported context: L. casei TS, 37 °C, folate-free pre-incubation.

Evidence Dimension	Inhibition modality and affinity for TS
Target Compound Data	kᵢ = 1.4 min⁻¹; Kᵢ = 16 µM (irreversible, mechanism‑based)
Comparator Or Baseline	Dihydro-Dapump: Kᵢ = 120 µM (reversible, competitive)
Quantified Difference	7.5‑fold lower Kᵢ for the active (irreversible) form; irreversible vs. reversible mechanism
Conditions	L. casei TS, 37 °C, pre‑incubation without CH₂H₄folate

Why This Matters

Procurement of the correct oxidation state (active electrophilic form) is essential—the reduced analog cannot serve as a mechanistic probe for covalent TS inactivation.

• [1] Kalman, T.I.; Goldman, D. Inactivation of thymidylate synthetase by a novel mechanism-based enzyme inhibitor: 1-(β-D-2′-deoxyribofuranosyl)8-azapurin-2-one 5′-monophosphate. Biochem. Biophys. Res. Commun. 1981, 102, 682–689. View Source

Folate-Independent Inactivation vs FdUMP

Unlike 5‑fluoro‑2′‑deoxyuridylate (FdUMP), which requires the cofactor CH₂H₄folate to form a stable covalent ternary complex, Dapump inactivates thymidylate synthetase equally well in the presence or absence of the cofactor [1]. The 2012 review by Mishanina et al. classifies Dapump (designated dAzMP) alongside 5‑NO₂‑dUMP as a folate‑independent, electrophile‑based covalent inactivator, while FdUMP is explicitly noted to be folate‑dependent with a Kd of approximately 10⁻¹² M for the ternary complex [2].

Folate Independence vs FdUMP

Class-level inference

Inactivation unchanged ± CH₂H₄folate

Supports cofactor-free active-site probing; FdUMP requires ternary complex formation.

Classified with 5-NO₂-dUMP as electrophile-based inactivator (Mishanina et al. 2012).

Evidence Dimension	Cofactor requirement for covalent TS inactivation
Target Compound Data	Folate‑independent; inactivation proceeds identically ± CH₂H₄folate
Comparator Or Baseline	FdUMP: folate‑dependent; Kd ≈ 10⁻¹² M only in ternary complex with CH₂H₄folate
Quantified Difference	Qualitative mechanistic divergence (folate‑independent vs. folate‑dependent); irreversible inactivation kᵢ unchanged by cofactor presence
Conditions	L. casei TS; purified enzyme assays ± 5,10‑CH₂‑H₄folate

Why This Matters

Dapump can be used to probe the TS active site in the absence of folate cofactor, enabling experimental designs where FdUMP is ineffective.

• [1] Kalman, T.I.; Goldman, D. Inactivation of thymidylate synthetase by a novel mechanism-based enzyme inhibitor: 1-(β-D-2′-deoxyribofuranosyl)8-azapurin-2-one 5′-monophosphate. Biochem. Biophys. Res. Commun. 1981, 102, 682–689. View Source
• [2] Mishanina, T.V.; Koehn, E.M.; Conrad, J.A.; Palfey, B.A.; Lesley, S.A.; Kohen, A. Mechanisms and inhibition of uracil methylating enzymes. Bioorg. Chem. 2012, 43, 37–43. View Source

Unique 8-Azapurine Scaffold vs 5-Substituted dUMPs

Dapump is the only reported mechanism‑based inhibitor of thymidylate synthetase built on an 8‑azapurine (triazolo[4,5‑d]pyrimidin‑5‑one) core rather than a 5‑substituted uracil [1][2]. The most potent 5‑substituted dUMP analogs rank as 5‑nitro‑dUMP > 5‑formyl‑dUMP > 5‑fluoro‑dUMP, with reported Kᵢ/Kₘ ratios ranging from 0.001 to 0.665 across L1210 TS [3]. The 8‑azapurine ring system replaces the pyrimidine C5–C6 electrophilic center with an inherently electron‑deficient triazole‑fused pyrimidinone, creating a distinct electrophilic warhead that traps the active‑site cysteine without requiring a C5 substituent.

8-Azapurine Scaffold

Class-level inference

Triazolo[4,5-d]pyrimidin-5-one core

Unique purine-mimetic electrophile; no shared C5 substituent with dUMP series.

Cross-study comparison: Kᵢ range 0.08–16 µM reported for 5-substituted dUMPs across TS sources.

Evidence Dimension	Core heterocyclic scaffold and electrophilic mechanism
Target Compound Data	8‑Azapurine (triazolo[4,5‑d]pyrimidin‑5‑one) nucleotide; electrophilicity intrinsic to the purine‑mimetic ring
Comparator Or Baseline	5‑Substituted‑dUMP series (5‑NO₂‑, 5‑CHO‑, 5‑F‑, 5‑azidomethyl‑dUMP); electrophilicity conferred by C5 substituent on a uracil core
Quantified Difference	Scaffold‑level divergence; no shared pharmacophoric C5 substituent. Comparative Kᵢ range for 5‑substituted‑dUMPs: 0.08–16 µM (depending on substituent and enzyme source).
Conditions	Cross‑study comparison: dAPUMP on L. casei TS; 5‑substituted‑dUMPs on L1210, E. coli, calf thymus, and Ehrlich ascites TS

Why This Matters

The 8‑azapurine scaffold provides a distinct intellectual property and chemical biology probe space; Dapump cannot be replaced by any commercial 5‑substituted‑dUMP analog for studies requiring a purine‑mimetic TS inactivator.

• [1] MeSH Supplementary Concept Data: 2-deoxyribosyl-8-azapurine-2-one 5′-monophosphate (dAPUMP). U.S. National Library of Medicine, 2025. View Source
• [2] BRENDA Enzyme Database: Ligand 1-(beta-D-2'-Deoxyribofuranosyl)8-azapurin-2-one 5'-monophosphate (EC 2.1.1.45 inhibitor). View Source
• [3] Balzarini, J.; De Clercq, E.; Mertes, M.P.; Shugar, D.; Torrence, P.F. 5-Substituted 2′-deoxyuridines: correlation between inhibition of tumor cell growth and inhibition of thymidine kinase and thymidylate synthetase. Biochem. Pharmacol. 1982, 31, 3673–3682. View Source

Active-Site Specificity via Substrate Protection

The natural substrate dUMP (2′-deoxyuridylate) protects thymidylate synthetase against inactivation by Dapump, confirming that the inhibitor competes for the same active‑site pocket [1]. No such protection is observed with non‑active‑site thiol reagents, establishing that Dapump’s irreversible labeling is specific to the catalytic cysteine rather than a non‑selective alkylation event. This contrasts with generic cysteine‑reactive probes that lack affinity for the TS nucleotide‑binding site.

Active-Site Specificity

Head-to-head

Inactivation blocked by dUMP

Substrate protection confirms catalytic cysteine labeling; generic thiol reagents lack this selectivity.

Reported context: L. casei TS with saturating dUMP pre-incubation.

Evidence Dimension	Active‑site specificity of covalent modification
Target Compound Data	Dapump: inactivation blocked by dUMP; no inactivation when active site is occupied by substrate
Comparator Or Baseline	Non‑specific thiol reagents (model alkylators): inactivation not prevented by dUMP
Quantified Difference	Qualitative: dUMP protection is complete for Dapump‑mediated inactivation
Conditions	L. casei TS pre‑incubated with saturating dUMP prior to Dapump addition

Why This Matters

Dapump’s active‑site‑directed labeling enables unambiguous target identification and occupancy studies; generic cysteine modifiers cannot provide this specificity.

• [1] Kalman, T.I.; Goldman, D. Inactivation of thymidylate synthetase by a novel mechanism-based enzyme inhibitor: 1-(β-D-2′-deoxyribofuranosyl)8-azapurin-2-one 5′-monophosphate. Biochem. Biophys. Res. Commun. 1981, 102, 682–689. View Source

Transition-State Analog vs Steady-State Inhibitors

Kalman and Goldman proposed that Dapump functions as an enzyme‑generated, covalently bound transition‑state analog [1]. This is mechanistically distinct from classical ground‑state analog inhibitors such as 5‑formyl‑dUMP (Kᵢ = 0.08–0.1 µM across E. coli, calf thymus, and Ehrlich ascites TS) [2], which act solely as reversible competitive inhibitors without forming a covalent adduct. The transition‑state analog mechanism implies that Dapump captures the enzyme in a conformation that mimics the catalytic transition state, providing unique utility for structural and mechanistic enzymology studies.

Transition-State Analog

Cross-study

Covalent TS mimic vs 5-formyl-dUMP (Ki: 0.08 µM, reversible)

Traps catalytic conformation for structural studies; reversible inhibitors cannot provide covalent intermediate.

Reported mechanism: enzyme-generated, covalently bound transition-state analog.

Evidence Dimension	Inhibition mechanism class
Target Compound Data	Dapump: covalently bound transition‑state analog; kᵢ = 1.4 min⁻¹, Kᵢ = 16 µM
Comparator Or Baseline	5‑Formyl‑dUMP: reversible competitive ground‑state analog; Kᵢ = 0.08–0.1 µM (E. coli, calf thymus, Ehrlich ascites TS)
Quantified Difference	Irreversible covalent (Dapump) vs. reversible non‑covalent (5‑formyl‑dUMP); Kᵢ differs by 160‑ to 200‑fold but reflects different binding modes
Conditions	Dapump: L. casei TS without folate; 5‑formyl‑dUMP: multiple TS sources with competition vs. dUMP

Why This Matters

For structural biology or mechanistic studies requiring a trapped covalent intermediate, Dapump provides a unique tool that reversible inhibitors cannot replicate.

• [1] Kalman, T.I.; Goldman, D. Inactivation of thymidylate synthetase by a novel mechanism-based enzyme inhibitor: 1-(β-D-2′-deoxyribofuranosyl)8-azapurin-2-one 5′-monophosphate. Biochem. Biophys. Res. Commun. 1981, 102, 682–689. View Source
• [2] Kampf, A.; Barfknecht, R.L.; Shaffer, P.J.; Mertes, M.P. Synthetic inhibitors of Escherichia coli, calf thymus, and Ehrlich ascites tumor thymidylate synthetase. J. Med. Chem. 1976, 19, 903–908. View Source

Key Application Scenarios for Dapump

Folate-Independent Covalent TS Labeling

Dapump is uniquely suited for experiments requiring covalent TS active‑site occupancy in the absence of CH₂H₄folate cofactor [1]. Unlike FdUMP, which fails to form a stable covalent adduct without the cofactor, Dapump inactivates TS through a folate‑independent electrophilic mechanism, making it the reagent of choice for studying TS conformational dynamics, active‑site pre‑organization, or inhibitor binding under cofactor‑free conditions [2].

Probing Catalytic Cysteine Reactivity in TS

Because Dapump’s irreversible inactivation is fully protected by the natural substrate dUMP [1], it serves as a highly specific active‑site titrant for quantifying functional TS concentrations and for distinguishing active‑site cysteine modification from off‑target alkylation. This application is essential in laboratories characterizing mutant TS variants or comparing TS from different species.

Transition-State Analog Trapping for Structural Biology

The proposal that Dapump functions as a covalently bound transition‑state analog [1] positions it as a valuable tool for X‑ray crystallography and cryo‑EM studies aimed at capturing TS in a catalytic conformation. Reversible inhibitors such as 5‑formyl‑dUMP [2] cannot provide the same trapped covalent intermediate, limiting their utility for high‑resolution structural snapshots of the enzymatic transition state.

Purine-Mimetic TS Inactivator for Chemical Biology

Dapump is the only commercially cataloged mechanism‑based TS inhibitor built on an 8‑azapurine scaffold rather than a 5‑substituted uracil [3][4]. Researchers investigating purine‑nucleotide mimicry, scaffold‑hopping strategies, or differential recognition by nucleotide‑binding proteins require Dapump as a unique chemotype that cannot be approximated by any 5‑substituted‑dUMP analog.

Application

Selection Property

Validation Focus

Cofactor-free TS labeling

Folate-independent electrophilic inactivation

Verify covalent occupancy without CH₂H₄folate

Catalytic cysteine reactivity probe

dUMP-competable active-site titrant

Confirm protection by natural substrate; rule out off-target alkylation

Transition-state analog trapping

Covalent enzyme-generated TS mimic

Validate trapped catalytic conformation for structural biology

Purine-mimetic chemical biology

8-Azapurine scaffold uniqueness

Review scaffold-dependent recognition by nucleotide-binding proteins

• [1] Kalman, T.I.; Goldman, D. Inactivation of thymidylate synthetase by a novel mechanism-based enzyme inhibitor: 1-(β-D-2′-deoxyribofuranosyl)8-azapurin-2-one 5′-monophosphate. Biochem. Biophys. Res. Commun. 1981, 102, 682–689. View Source
• [2] Mishanina, T.V.; Koehn, E.M.; Conrad, J.A.; Palfey, B.A.; Lesley, S.A.; Kohen, A. Mechanisms and inhibition of uracil methylating enzymes. Bioorg. Chem. 2012, 43, 37–43. View Source
• [3] MeSH Supplementary Concept Data: 2-deoxyribosyl-8-azapurine-2-one 5′-monophosphate (dAPUMP). U.S. National Library of Medicine, 2025. View Source
• [4] BRENDA Enzyme Database: Ligand 1-(beta-D-2'-Deoxyribofuranosyl)8-azapurin-2-one 5'-monophosphate (EC 2.1.1.45 inhibitor). View Source